Cas no 1525655-59-7 (3-Methyl-4-(thiophen-2-yl)butan-1-amine)

• Product Name: 3-Methyl-4-(thiophen-2-yl)butan-1-amine
• CAS No: 1525655-59-7
• MF: C₉H₁₅NS
• MW: 169.28710103035
• CID: 5561929
• PubChem ID: 81013374
• Update Time: 2023-07-10

3-Methyl-4-(thiophen-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20967774
• 1525655-59-7
• 3-methyl-4-(thiophen-2-yl)butan-1-amine
• AKOS019582481
• EN300-4334758
• 3-Methyl-4-(thiophen-2-yl)butan-1-amine

• Inchi： 1S/C9H15NS/c1-8(4-5-10)7-9-3-2-6-11-9/h2-3,6,8H,4-5,7,10H2,1H3
• InChI Key： PWCCOWMGASYFJY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(C)CCN

Computed Properties

• Exact Mass: 169.09252066g/mol
• Monoisotopic Mass: 169.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.3Ų